Cas no 55749-84-3 (Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]-)
55749-84-3 structure
Product Name:Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]-
CAS No:55749-84-3
MF:C13H13N3O2S
MW:275.326221227646
CID:1595266
Update Time:2024-09-11
Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]-
- 4,6-dimethyl-2-[(4-nitrophenyl)methylsulfanyl]pyrimidine
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- Inchi: 1S/C13H13N3O2S/c1-9-7-10(2)15-13(14-9)19-8-11-3-5-12(6-4-11)16(17)18/h3-7H,8H2,1-2H3
- InChI Key: VRRVTSNVLDQZGZ-UHFFFAOYSA-N
- SMILES: C1(SCC2=CC=C([N+]([O-])=O)C=C2)=NC(C)=CC(C)=N1
Computed Properties
- Exact Mass: 275.07299
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Melting Point: 105-108 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 466.2±33.0 °C(Predicted)
- PSA: 68.92
- pka: 1.49±0.50(Predicted)
Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
55749-84-3 (Pyrimidine, 4,6-dimethyl-2-[[(4-nitrophenyl)methyl]thio]-) Related Products
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